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Compound of Interest |

Compound Name: Monopropyl Phthalate-d4
CAS No.: 1795020-91-5
Cat. No.: B586085
. J

Executive Summary

Monopropyl Phthalate-d4 (MPP-d4) is a stable isotope-labeled metabolite used primarily as
an internal standard (1S) in the quantitative analysis of phthalate exposure via Isotope Dilution
Mass Spectrometry (IDMS). As the primary monoester metabolite of Dipropyl Phthalate (DPP),
MPP serves as a critical biomarker in toxicological biomonitoring.

This guide synthesizes Safety Data Sheet (SDS) specifications with practical analytical
protocols. It addresses the unique challenges of working with phthalate metabolites—
specifically the risk of background contamination and the necessity of enzymatic deconjugation
in biological matrices.

Chemical Identity & Properties

Precise identification is the first step in assay validation. Researchers must verify the isotopic
labeling pattern to ensure the mass shift prevents interference with the native analyte.
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Specification

Chemical Name

Monopropy! Phthalate-d4

1,2-Benzenedicarboxylic acid, 1-propy! ester-d4;

Synonyms )
Mono-n-propyl phthalate-ring-d4
1795020-91-5 (Labeled) / 4376-19-6

CAS Number
(Unlabeled)

Molecular Formula C11HsD4Oa

Molecular Weight 212.24 g/mol

Isotopic Purity

=99 atom % D

Solubility Soluble in Methanol, Acetonitrile, DMSO

Appearance White to off-white solid
2H]c1c([2H])c(C(=0O)OCCC)c(C(=0)O)c1([2H

SMILES [2H]c1c([2H])e(C(=0) )c(C(=0)0O)c1([2H])

[2H]

structural Visualization

The following diagram illustrates the chemical structure, highlighting the ring-deuteration (d4)

which provides the +4 Da mass shift essential for mass spectrometry separation.

Isotopic Labeling
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Figure 1: Structural logic of Monopropyl Phthalate-d4. The d4 labeling on the aromatic ring

ensures metabolic stability during analysis.
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Hazards & Safety Profile (SDS Deep Dive)

While specific SDS data for the deuterated form is often limited, safety protocols must follow
the Precautionary Principle, assuming the toxicity profile mirrors the unlabeled parent
compound (Monopropyl Phthalate) and its precursor (Dipropyl Phthalate).

GHS Classification (Derived)

» Signal Word:DANGER

¢ Reproductive Toxicity (Category 1B): H360 - May damage fertility or the unborn child.[1]
Phthalate monoesters are known endocrine disruptors [1].

o Skin/Eye Irritation (Category 2): H315/H319 - Causes skin and serious eye irritation.[2]

o Aquatic Toxicity (Acute 1): H400 - Very toxic to aquatic life.

Critical Handling Protocols

o Engineering Controls: Handle exclusively in a chemical fume hood. Use a static-dissipative
balance enclosure to prevent dispersal of the fine powder.

o PPE: Nitrile gloves (double-gloving recommended due to permeation risks of phthalates in
organic solvents), safety goggles, and a lab coat.

o Accidental Release: Do not sweep dry dust (aerosol risk). Dampen with methanol-soaked
wipes and dispose of as hazardous chemical waste.

Technical Application Guide: LC-MS/IMS
Quantitation

This section outlines a self-validating workflow for using MPP-d4 as an Internal Standard. The
core challenge in phthalate analysis is ubiquitous background contamination (from plastics,
solvents, and dust).

Causality in Experimental Design
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o Why Deuterated? Deuterated standards correct for matrix effects (ion
suppression/enhancement) and recovery losses during extraction. The d4-analog co-elutes
with the target but is mass-resolved.

e Why Enzymatic Hydrolysis? In urine, >90% of MPP exists as a glucuronide conjugate. Beta-
glucuronidase treatment is mandatory to measure total phthalate burden [2].

o Why Glassware? Phthalates leach from plastics. Protocol Rule: Use only glass or stainless
steel; solvent-rinse all glassware with HPLC-grade methanol before use.

Preparation of Stock Solutions

e Primary Stock (1 mg/mL): Dissolve 1 mg MPP-d4 in 1 mL Methanol (LC-MS grade). Store at
-20°C in a glass vial with a PTFE-lined cap.

o Stability Check: Stable for >1 year at -20°C. Monitor for hydrolysis (appearance of phthalic
acid-d4) every 6 months.

e Working IS Solution (1 pg/mL): Dilute Primary Stock in Acetonitrile/Water (1:1). Prepare fresh
weekly to prevent concentration drift due to solvent evaporation.

Validated Analytical Workflow
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Figure 2: LC-MS/MS workflow for Phthalate Metabolite Quantitation. The "Method Blank" is
critical for validating the absence of external contamination.

LC-MS/MS Parameters (ESI Negative)

Phthalate monoesters contain a carboxylic acid group, making Negative Electrospray lonization
(ESI-) the most sensitive mode [3].

Parameter Setting Rationale

Deprotonation of carboxylic

lonization ESI Negative (-) )
acid [M-H]~.
C18 (e.g., 2.1 x 100mm, 1.8 Retains hydrophobic alkyl
Column _ _
pm) chain; separates isomers.
Acidic pH suppresses
Mobile Phase A 0.1% Acetic Acid in Water ionization slightly but improves
peak shape on C18.
) o Strong eluent for hydrophobic
Mobile Phase B Acetonitrile
esters.
[M-H]~ of MPP-d4 (212.24 -
Precursor lon 211.1m/z
1.008).
Loss of propyl ester group;
Quantifier lon 125.1m/z ) Propy group
Ring-d4 + COO~ fragment.
- Phthalic anhydride-d4 anion
Qualifier lon 151.1m/z

(Common phthalate fragment).

Note on Transitions: Unlabeled MPP uses the transition 207.1 — 121.1. The mass shift of +4 in
the product ion (121 - 125) confirms the stability of the deuterium label on the aromatic ring
during fragmentation.

Stability & Storage

o Hydrolytic Instability: As a monoester, MPP-d4 is susceptible to acid/base hydrolysis,
converting it to Phthalic Acid-d4 (useless as an IS for MPP).
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o Prevention:[2][3] Store stock solutions in neutral solvents (Methanol) rather than
acidic/basic buffers.

+ Photostability: Phthalates are generally photostable, but standard practice dictates storage in
amber vials.

e Storage Temperature:
o Solid: -20°C (Recommended) or +4°C.
o Solution: -20°C (Required).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b586085#monopropyl-phthalate-d4-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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